2-[2-(4-methoxyphenyl)-1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridin-5-yl]-2-oxo-N-phenylacetamide

• IUPAC Name: 2-[2-(4-methoxyphenyl)-3,4,6,7-tetrahydroimidazo[4,5-c]pyridin-5-yl]-2-oxo-N-phenylacetamide
• InChI: InChI=1S/C21H20N4O3/c1-28-16-9-7-14(8-10-16)19-23-17-11-12-25(13-18(17)24-19)21(27)20(26)22-15-5-3-2-4-6-15/h2-10H,11-13H2,1H3,(H,22,26)(H,23,24)
• InChI Key: VGDZAEDBKOPQBM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3=C(N2)CN(CC3)C(=O)C(=O)NC4=CC=CC=C4
• Molecular Formula: C21H20N4O3
• Molecular Weight: 376.4 g/mol

Description

Synthesis Analysis The synthesis of compounds related to 2-[2-(4-methoxyphenyl)-1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridin-5-yl]-2-oxo-N-phenylacetamide involves complex reactions. A notable method includes the regioselective copper-catalyzed dicarbonylation of imidazo[1,2-a]pyridines using molecular oxygen, leading to the formation of 1,2-carbonyl imidazo[1,2-a]pyridines. This technique provides a pathway to synthesize important intermediates and substrates for fine chemicals, showcasing the compound's relevance in drug development and synthesis of fine chemicals (Wang et al., 2015).

Molecular Structure Analysis The molecular structure of imidazo[1,2-a]pyridine derivatives has been extensively studied. Crystal structure and Hirshfeld surface analysis of related compounds reveal the inclination of the 4-methoxyphenyl ring to the imidazole ring, highlighting the compound's structural characteristics and interactions that may influence its biological activity and chemical properties (Dhanalakshmi et al., 2018).

Chemical Reactions and Properties Imidazo[1,2-a]pyridine compounds undergo various chemical reactions, including rearrangements to form different heterocyclic structures. These reactions are influenced by substituents on the phenyl ring, demonstrating the compound's versatile chemical behavior and potential for generating diverse bioactive molecules (Khalafy et al., 2002).

Physical Properties Analysis The synthesis and structural elucidation of imidazo[1,2-a]pyridine derivatives, including NMR, IR, and crystallography, provide insights into their physical properties. These studies are crucial for understanding the compound's behavior in various environments and its potential applications in material science and drug design (Chen et al., 2021).

Chemical Properties Analysis The chemical properties of imidazo[1,2-a]pyridine derivatives, such as their reactivity with different chemical agents and their role as intermediates in the synthesis of bioactive molecules, highlight the compound's significance in medicinal chemistry and pharmaceutical research. These properties are influenced by the compound's molecular structure and the nature of substituents on the imidazole ring (Hamdouchi et al., 1999).